Cas no 1427501-52-7 (5-(Isobutyramidomethyl)-2-methylbenzoic acid)

5-(Isobutyramidomethyl)-2-methylbenzoic acid is a benzoic acid derivative featuring an isobutyramidomethyl substituent at the 5-position and a methyl group at the 2-position. This compound is of interest in pharmaceutical and organic synthesis due to its functionalized aromatic core, which serves as a versatile intermediate for further modifications. The isobutyramido group enhances solubility and reactivity, while the methyl substitution influences steric and electronic properties. Its well-defined structure makes it suitable for applications in medicinal chemistry, particularly in the development of targeted small-molecule therapeutics. The compound’s stability and synthetic accessibility further contribute to its utility in research and industrial settings.
5-(Isobutyramidomethyl)-2-methylbenzoic acid structure
1427501-52-7 structure
Product Name:5-(Isobutyramidomethyl)-2-methylbenzoic acid
CAS No:1427501-52-7
MF:C13H17NO3
MW:235.278983831406
CID:4937930
Update Time:2025-05-24

5-(Isobutyramidomethyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(ISOBUTYRAMIDOMETHYL)-2-METHYLBENZOIC ACID
    • 5-(Isobutyramidomethyl)-2-methylbenzoic acid
    • Inchi: 1S/C13H17NO3/c1-8(2)12(15)14-7-10-5-4-9(3)11(6-10)13(16)17/h4-6,8H,7H2,1-3H3,(H,14,15)(H,16,17)
    • InChI Key: FPJAOBAWSFJBQK-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C)NCC1C=CC(C)=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 235.12084340 g/mol
  • Monoisotopic Mass: 235.12084340 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 66.4
  • Molecular Weight: 235.28

5-(Isobutyramidomethyl)-2-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019099810-1g
5-(Isobutyramidomethyl)-2-methylbenzoic acid
1427501-52-7 97%
1g
690.84 USD 2021-06-17
Crysdot LLC
CD12144119-1g
5-(Isobutyramidomethyl)-2-methylbenzoic acid
1427501-52-7 97%
1g
$644 2024-07-23

Additional information on 5-(Isobutyramidomethyl)-2-methylbenzoic acid

Recent Advances in the Study of 5-(Isobutyramidomethyl)-2-methylbenzoic acid (CAS: 1427501-52-7)

5-(Isobutyramidomethyl)-2-methylbenzoic acid (CAS: 1427501-52-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, providing valuable insights for future drug development.

Recent research has highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 5-(Isobutyramidomethyl)-2-methylbenzoic acid serves as a versatile building block for the development of small-molecule inhibitors targeting specific enzymatic pathways. The study utilized advanced computational modeling and high-throughput screening to identify optimal derivatives with enhanced binding affinities and selectivity profiles.

In addition to its synthetic utility, 5-(Isobutyramidomethyl)-2-methylbenzoic acid has been investigated for its potential anti-inflammatory and anticancer properties. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that the compound exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Furthermore, in vitro assays demonstrated its ability to induce apoptosis in certain cancer cell lines, highlighting its dual functionality in both inflammation and oncology research.

The pharmacokinetic and toxicological profiles of 5-(Isobutyramidomethyl)-2-methylbenzoic acid have also been a focus of recent investigations. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analysis published in Drug Metabolism and Disposition (2024) indicated favorable bioavailability and low toxicity in animal models, supporting its potential for further clinical development. These findings underscore the compound's suitability as a lead candidate for future therapeutic applications.

Looking ahead, researchers are exploring the potential of 5-(Isobutyramidomethyl)-2-methylbenzoic acid in combination therapies and targeted drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its formulation and evaluate its efficacy in more complex disease models. The ongoing research holds promise for translating these findings into tangible clinical benefits, addressing unmet medical needs in various therapeutic areas.

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